Cas no 628-29-5 (butyl methyl sulphide)
butyl methyl sulphide structure
Product Name:butyl methyl sulphide
CAS No:628-29-5
MF:C5H12S
MW:104.213780403137
MDL:MFCD00015256
CID:39247
PubChem ID:87563730
Update Time:2025-04-18
butyl methyl sulphide Chemical and Physical Properties
Names and Identifiers
-
- butyl methyl sulphide
- n-Butyl methyl sulphide
- Butylmethylsulfide
- Methyl n-butyl sulphide
- n-Butyl methyl sulfide
- 1-methylsulfanylbutane
- METHY BUTYL SULFIDE
- Methyl-n-butylsulfide
- Methyl-n-butylsulfideneat
- 2-thiahexane
- butyl methyl sulfide
-
- MDL： MFCD00015256
- Inchi： 1S/C5H12S/c1-3-4-5-6-2/h3-5H2,1-2H3
- InChI Key： WCXXISMIJBRDQK-UHFFFAOYSA-N
- SMILES： CCCCSC
- BRN： 1730959
Computed Properties
- Exact Mass: 104.06600
- Monoisotopic Mass: 104.065971
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 3
- Complexity: 19.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 25.3
Experimental Properties
- Color/Form: Colorless liquid
- Density: 0,85 g/cm3
- Melting Point: -97.85°C
- Boiling Point: 123°C
- Flash Point: 20°C
- Refractive Index: 1.4621
- PSA: 25.30000
- LogP: 2.14950
- Solubility: Insoluble in water.
butyl methyl sulphide Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H225
- Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
- Hazardous Material transportation number：1993
- Hazard Category Code： 11
- Safety Instruction： S16-S23-S33
- Packing Group：II
- Hazard Level：3
- Risk Phrases：R11
- Packing Group：II
- Safety Term：3
- HazardClass：3
- PackingGroup：II
- TSCA：Yes
butyl methyl sulphide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
butyl methyl sulphide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X77045-1ml |
Butyl Methyl Sulfide |
628-29-5 | 98% | 1ml |
¥288.0 | 2023-09-05 | |
| abcr | AB179387-5 ml |
n-Butyl methyl sulfide, 98%; . |
628-29-5 | 98% | 5 ml |
€167.50 | 2024-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B0729-5ML |
Butyl Methyl Sulfide |
628-29-5 | >98.0%(GC) | 5ml |
¥830.00 | 2024-04-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152508-1g |
butyl methyl sulphide |
628-29-5 | 98% | 1g |
¥246.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152508-25g |
butyl methyl sulphide |
628-29-5 | 98% | 25g |
¥2441.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152508-5g |
butyl methyl sulphide |
628-29-5 | 98% | 5g |
¥696.90 | 2023-09-04 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B871031-1ml |
Butyl Methyl Sulfide |
628-29-5 | 98% | 1ml |
320.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | PO083-1ml |
butyl methyl sulphide |
628-29-5 | 98.0%(GC) | 1ml |
￥375.0 | 2022-05-30 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L12039-5g |
n-Butyl methyl sulfide, 98+% |
628-29-5 | 98+% | 5g |
￥2051.00 | 2023-02-17 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L12039-25g |
n-Butyl methyl sulfide, 98+% |
628-29-5 | 98+% | 25g |
￥6621.00 | 2023-02-17 |
butyl methyl sulphide Related Literature
-
1. 591. Oxidation of organic sulphides. Part VII. The mechanism of autoxidation of but-2-enyl methyl sulphide, methyl 1-methylbut-2-enyl sulphide, and n-butyl methyl sulphideL. Bateman,J. I. Cunneen,J. Ford J. Chem. Soc. 1956 3056
-
Derek Leaver,Frederick Challenger J. Chem. Soc. 1957 39
-
3. A polymer-supported alkyl methyl sulfide as an efficient promoter of the Khand cyclisation reactionWilliam J. Kerr,David M. Lindsay,Mark McLaughlin,Peter L. Pauson efficient promoter of the Khand cyclisation reaction. William J. Kerr David M. Lindsay Mark McLaughlin Peter L. Pauson Chem. Commun. 2000 1467
-
Jack A. Brown,Stephanie Irvine,William J. Kerr,Colin M. Pearson Org. Biomol. Chem. 2005 3 2396
-
5. 799. Mechanism of elimination reactions. Part XX. The inessentiality of steric strain in bimolecular olefin eliminationD. V. Banthorpe,E. D. Hughes,Christopher Ingold J. Chem. Soc. 1960 4054
628-29-5 (butyl methyl sulphide) Related Products
- 629-45-8(Butyl disulfide)
- 10496-18-1(1,2-Didecyldisulfane)
- 10496-16-9(Disulfide, diheptyl)
- 2500-88-1(1,2-dioctadecyldisulfane)
- 63986-03-8(Disulfide,butyl ethyl)
- 112-51-6(Diamyl Disulfide)
- 10496-15-8(Di-n-hexyl disulfide)
- 1561-75-7(Disulfide, dihexadecyl)
- 72437-68-4(Disulfide, methylpentyl)
- 822-27-5(Disulfide, dioctyl)
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